4-{2-[2-(2,3-dimethylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde

• IUPAC Name: 4-[2-[2-(2,3-dimethylphenoxy)ethoxy]ethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C20H24O5/c1-15-5-4-6-18(16(15)2)24-11-9-23-10-12-25-19-8-7-17(14-21)13-20(19)22-3/h4-8,13-14H,9-12H2,1-3H3
• InChI Key: XVKOXQURNGPVLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCOCCOC2=C(C=C(C=C2)C=O)OC)C
• Molecular Formula: C20H24O5
• Molecular Weight: 344.4 g/mol

Description

4-{2-[2-(2,3-dimethylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde, also known as "DMPEEA," is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of DMPEEA is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In cancer cells, DMPEEA has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In bacteria, DMPEEA has been shown to inhibit the activity of certain proteins involved in cell wall synthesis.
Biochemical and Physiological Effects:
DMPEEA has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, DMPEEA has been shown to induce apoptosis, or programmed cell death. In bacteria, DMPEEA has been shown to disrupt cell wall synthesis, leading to cell death. In material science, DMPEEA has been used to synthesize metal-organic frameworks with high surface area and porosity.

Advantages and Limitations for Lab Experiments

One advantage of DMPEEA is its versatility in various fields, including medicinal chemistry, material science, and environmental science. Another advantage is its relatively simple synthesis method. However, one limitation is the limited understanding of its mechanism of action, which makes it difficult to optimize its applications.

Future Directions

For DMPEEA research include further investigation of its mechanism of action, optimization of its applications in various fields, and development of more efficient synthesis methods. In medicinal chemistry, future research could focus on the development of DMPEEA derivatives with improved anticancer and antimicrobial properties. In material science, future research could focus on the development of new metal-organic frameworks with improved gas storage and separation properties. In environmental science, future research could focus on the development of more efficient adsorbents for the removal of pollutants from water.

Synthesis Methods

DMPEEA can be synthesized through a series of chemical reactions, starting with the reaction of 2,3-dimethylphenol with epichlorohydrin to form 2-(2,3-dimethylphenoxy)ethanol. This intermediate product is then reacted with ethylene oxide to form 2-[2-(2,3-dimethylphenoxy)ethoxy]ethanol. Finally, 3-methoxybenzaldehyde is added to the mixture to form DMPEEA.

Scientific Research Applications

DMPEEA has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, DMPEEA has been shown to have anticancer and antimicrobial properties. In material science, DMPEEA has been used to synthesize metal-organic frameworks with potential applications in gas storage and separation. In environmental science, DMPEEA has been studied as a potential adsorbent for the removal of pollutants from water.